Chain Length and α-Methylacyl-CoA Racemase Substrate Eligibility
α-Methylacyl-CoA racemase (EC 5.1.99.4) exhibits strict chain-length substrate requirements, accepting only α-methyl-branched acyl-CoA derivatives with chain lengths greater than C10 [1]. While the (S)-3-Hydroxy-7-methyloctanoyl-CoA analog (C8 chain, MW: 923.8 g/mol) falls below this enzymatic threshold and therefore cannot serve as a substrate for racemase-mediated stereochemical interconversion, (S)-3-Hydroxy-27-methyloctacosanoyl-CoA (C29 chain, MW: 1204.29 g/mol) meets the >C10 requirement and is predicted to be a viable substrate [1].
| Evidence Dimension | Acyl chain length and enzyme substrate eligibility |
|---|---|
| Target Compound Data | C29 total carbons (octacosanoyl core with methyl branch) |
| Comparator Or Baseline | (S)-3-Hydroxy-7-methyloctanoyl-CoA (C8 total carbons, MW 923.8 g/mol) |
| Quantified Difference | Target meets >C10 minimum requirement; comparator falls below threshold and is not a substrate |
| Conditions | α-Methylacyl-CoA racemase (EC 5.1.99.4) substrate specificity criteria established in MetaCyc enzymatic database |
Why This Matters
Procurement of the C29 ultra-long-chain variant is essential for racemase studies, as C8 short-chain analogs are enzymatically inert and cannot serve as functional substitutes in peroxisomal pathway investigations.
- [1] MetaCyc. EC 5.1.99.4 - α-methylacyl-CoA racemase. Enzyme Commission Summary: α-methyl-branched acyl-CoA derivatives with chain lengths of more than C10 are substrates. Available at: http://147.99.108.66/META/NEW-IMAGE?type=REACTION&object=5.1.99.4-RXN View Source
